![molecular formula C21H22N4O4 B2738126 3-(benzo[d][1,3]dioxol-5-yl)-1-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-1-(furan-2-ylmethyl)urea CAS No. 1795442-84-0](/img/structure/B2738126.png)
3-(benzo[d][1,3]dioxol-5-yl)-1-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-1-(furan-2-ylmethyl)urea
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Description
3-(benzo[d][1,3]dioxol-5-yl)-1-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-1-(furan-2-ylmethyl)urea is a useful research compound. Its molecular formula is C21H22N4O4 and its molecular weight is 394.431. The purity is usually 95%.
BenchChem offers high-quality 3-(benzo[d][1,3]dioxol-5-yl)-1-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-1-(furan-2-ylmethyl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(benzo[d][1,3]dioxol-5-yl)-1-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-1-(furan-2-ylmethyl)urea including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pyrazole Derivatives
Pyrazole derivatives are significant in medicinal chemistry due to their wide range of biological activities. Research has shown that pyrazoles possess anti-microbial, anti-viral, anti-tumor, anti-fungal, pesticidal, anti-convulsant, and antidepressant activities. For instance, synthesis and theoretical calculations of 1H-pyrazole-3-carboxamide and -3-carboxylate derivatives explore the chemistry of furan-2,3-diones, highlighting their importance as starting materials for synthesizing versatile synthons in reactions with nucleophiles, thermolysis, and cycloaddition reactions. These derivatives are crucial in developing new heterocycles with potential biological and pharmacological activities (Yıldırım & Kandemirli, 2005).
Benzo[d][1,3]dioxol (Benzodioxole) Derivatives
Compounds containing the benzodioxole moiety have been explored for various applications, including pharmacological activities. For example, virtual screening targeting the urokinase receptor led to the identification of benzodioxole derivatives with potential effects on breast tumor metastasis, demonstrating the utility of these compounds in cancer research and therapy (Wang et al., 2011).
Furan Derivatives
Furan derivatives play a significant role in the development of new pharmaceuticals and materials. The synthesis of novel pyridine and naphthyridine derivatives, including reactions of furan compounds, underscores the versatility of furan in constructing complex heterocyclic systems with potential applications in drug development and materials science (Abdelrazek et al., 2010).
properties
IUPAC Name |
3-(1,3-benzodioxol-5-yl)-1-[(5-cyclopropyl-1-methylpyrazol-3-yl)methyl]-1-(furan-2-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O4/c1-24-18(14-4-5-14)9-16(23-24)11-25(12-17-3-2-8-27-17)21(26)22-15-6-7-19-20(10-15)29-13-28-19/h2-3,6-10,14H,4-5,11-13H2,1H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KESHMRPPWKQWKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)CN(CC2=CC=CO2)C(=O)NC3=CC4=C(C=C3)OCO4)C5CC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(benzo[d][1,3]dioxol-5-yl)-1-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-1-(furan-2-ylmethyl)urea |
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